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Compound of Interest

Compound Name: Perrhenic acid

Cat. No.: B083028 Get Quote

The molar mass of any compound is the sum of the molar masses of its constituent elements,

considering the number of atoms of each element present in the formula. The molar masses of

Hydrogen (H), Rhenium (Re), and Oxygen (O) are foundational to this calculation.

Element Symbol No. of Atoms
Molar Mass (
g/mol )

Total
Contribution (
g/mol )

Hydrogen H 1 1.008 1.008

Rhenium Re 1
186.207[1][2][3]

[4]
186.207

Oxygen O 4 16.00[5][6][7] 64.00

Total HReO₄ 251.215

Calculation of HReO₄ Molar Mass
The molar mass of perrhenic acid is calculated as follows:

Molar Mass of H: The atomic weight of hydrogen is approximately 1.008 g/mol .[8][9][10]

Molar Mass of Re: The atomic weight of rhenium is 186.207 g/mol .[1][2][3][4]

Molar Mass of O: The atomic weight of oxygen is approximately 16.00 g/mol .[5][6][7] Since

there are four oxygen atoms in the formula, the total contribution from oxygen is 4 x 16.00 =
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64.00 g/mol .

Summing these values gives the molar mass of HReO₄:

1.008 g/mol (H) + 186.207 g/mol (Re) + 64.00 g/mol (O₄) = 251.215 g/mol

This calculated value is essential for accurate preparation of solutions and in stoichiometric

calculations for chemical reactions involving perrhenic acid.

Logical Relationship for Molar Mass Calculation
The process of calculating the molar mass can be represented as a simple logical flow.

Elemental Molar Masses

Calculation Steps

Hydrogen (H)
1.008 g/mol

Sum Elemental Masses
(1.008 + 186.207 + 64.00)

Rhenium (Re)
186.207 g/mol

Oxygen (O)
16.00 g/mol

Multiply O by 4
(4 * 16.00 = 64.00)

Molar Mass of HReO₄

251.215 g/mol

Click to download full resolution via product page

Molar mass calculation workflow for HReO₄.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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